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Compound of Interest

Compound Name: Pyr3

Cat. No.: B610349

For immediate reference, consult your institution's Environmental Health & Safety (EHS)
department for specific disposal protocols. This document provides general guidance based on
available safety data and best practices for chemical waste management.

Researchers and drug development professionals handling Pyr3 must adhere to proper
disposal procedures to ensure laboratory safety and environmental protection. While the Safety
Data Sheet (SDS) for Pyr3 indicates it is not classified as a hazardous substance under the
Globally Harmonized System (GHS), it is crucial to follow established laboratory waste
protocols due to its chemical nature as a halogenated organic compound.

Summary of Pyr3 Chemical and Safety Data

The following table summarizes key quantitative data for Pyr3 (CAS Number: 1160514-60-2).
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Property Value Source
Molecular Formula C16H11CI3F3N30s3 [1]
Molecular Weight 456.63 g/mol [1]
Appearance Solid N/A
Solubility Soluble in DMSO [2]
Storage Store at -20°C

o Not classified as hazardous
Hazard Classification _
according to GHS

Environmental Hazard Slightly hazardous for water

Step-by-Step Disposal Protocol for Pyr3

This protocol outlines the recommended steps for the safe disposal of Pyr3 in a laboratory
setting.

1. Personal Protective Equipment (PPE): Before handling Pyr3 for disposal, ensure you are
wearing appropriate PPE, including:

o Safety goggles
e Lab coat
o Chemical-resistant gloves

All handling of Pyr3 waste should be conducted in a well-ventilated area, preferably within a
chemical fume hood.[3]

2. Waste Identification and Segregation:

» Classification: Pyr3 is a halogenated organic compound due to the presence of chlorine and
fluorine atoms.[3] Halogenated waste streams must be segregated from non-halogenated
waste to ensure proper disposal.[3][4]
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Segregation: Do not mix Pyr3 waste with non-halogenated organic solvents or other
incompatible waste streams.[5] Mixing can create hazardous reactions and complicate the
disposal process.[4]

. Waste Collection:

Use a designated, leak-proof, and chemically compatible waste container for halogenated
organic waste.[3][5] These containers are often provided by your institution's EHS
department.

The container must be clearly labeled with "Hazardous Waste" and a description of the
contents.[3]

Keep the container securely closed when not in use.[3]
. Labeling the Waste Container:
Attach a hazardous waste tag to the container.

Accurately list all chemical constituents and their estimated percentages, including the full
chemical name: 1-[4-[(2,3,3-trichloro-1-oxo-2-propen-1-yl)amino]phenyl]-5-
(trifluoromethyl)-1H-pyrazole-4-carboxylic acid, ethyl ester.[2]

Indicate any relevant hazards. Although not GHS classified, it is good practice to note that it
is a halogenated compound.

. Storage of Waste:

Store the waste container in a designated satellite accumulation area, such as a ventilated
cabinet or within a fume hood.

Ensure the storage area is secure and away from incompatible materials.
. Arranging for Disposal:

Do not dispose of Pyr3 down the drain or in the regular trash.[3][5] Although the SDS
suggests small quantities may be disposed of with household waste, this is not a
recommended practice in a professional laboratory setting.
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o Contact your institution's EHS department or a licensed chemical waste disposal contractor
to arrange for pickup and final disposal.[3]

e The typical final disposal method for halogenated organic compounds is high-temperature

incineration.[3]

Disposal Workflow Diagram

The following diagram illustrates the decision-making process and steps for the proper disposal
of Pyr3.
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Caption: Workflow for the proper disposal of Pyr3 waste.
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Experimental Protocols Cited

This guidance is based on standard laboratory safety protocols and information from Safety
Data Sheets. No experimental protocols are cited for the disposal procedure itself. The
information is derived from chemical safety and waste management guidelines.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://www.benchchem.com/product/b610349?utm_src=pdf-custom-synthesis
https://www.scbt.com/p/pyr3-1160514-60-2
https://www.caymanchem.com/product/16888/pyr3
https://www.benchchem.com/pdf/Safe_Disposal_Protocol_for_N_piperidin_1_yl_1_2_4_dichlorophenyl_5_4_iodophenyl_4_methyl_1H_pyrazole_3_carboxamide.pdf
https://ehs.oregonstate.edu/sites/ehs.oregonstate.edu/files/pdf/si/hazardouswastereduction_si.pdf
https://wpcdn.web.wsu.edu/wp-fais/uploads/sites/2959/2024/08/Halogenated-Solvents_SOP_Template.docx
https://www.benchchem.com/product/b610349#pyr3-proper-disposal-procedures
https://www.benchchem.com/product/b610349#pyr3-proper-disposal-procedures
https://www.benchchem.com/product/b610349#pyr3-proper-disposal-procedures
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b610349?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b610349?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Safety Operating Guide

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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